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Compound of Interest

Compound Name: Amylcinnamaldehyde

CAS No.: 1331-92-6

Cat. No.: B1224299

Get Quote

This guide provides an in-depth exploration of the essential physicochemical characteristics of

α-Amylcinnamaldehyde (ACA), a widely utilized aromatic aldehyde in the fragrance and flavor

industries. This document is intended for researchers, scientists, and professionals in drug

development, offering a detailed overview of its chemical identity, physical properties, and the

analytical methodologies crucial for its characterization. Our focus is on the practical application

of scientific principles, ensuring a thorough understanding of the causality behind experimental

choices and the integrity of the presented data.

Compound Identification and Chemical Structure
α-Amylcinnamaldehyde, systematically named 2-benzylideneheptanal, is a synthetic

fragrance ingredient prized for its characteristic floral, jasmine-like scent.[1] It exists as a

mixture of (E) and (Z) isomers, with the (E)-isomer being the most common.[2] For clarity and

consistency, this guide will primarily refer to the properties of the isomeric mixture, unless

specified otherwise.
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A foundational understanding of its molecular architecture is paramount for interpreting its

physical behavior and spectral data.

Caption: Molecular Structure of α-Amylcinnamaldehyde.

Table 1: Compound Identification

Identifier Value Source

Chemical Name 2-Benzylideneheptanal [1]

Synonyms
α-Amylcinnamaldehyde, Amyl

cinnamal, Jasminal
[1]

CAS Number 122-40-7 [1]

Molecular Formula C14H18O [2]

Molecular Weight 202.29 g/mol [2]

Isomeric Form
Typically a mixture of (E) and

(Z) isomers
[2]

Core Physicochemical Properties
The physicochemical properties of a compound are fundamental to its application, dictating its

behavior in various matrices and its environmental fate. The following table summarizes the

key properties of α-Amylcinnamaldehyde.

Table 2: Physicochemical Properties of α-Amylcinnamaldehyde
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Property Value Source

Appearance Pale yellow to yellow, oily liquid [3]

Odor Floral, reminiscent of jasmine [1]

Boiling Point 287-290 °C at 101.3 kPa [4]

Melting Point < 0 °C [3]

Density 0.97 g/mL at 25 °C [3]

Refractive Index (n20/D) 1.557 [3]

Vapor Pressure 0.133 Pa at 25 °C [3]

Water Solubility

Insoluble (5.77 g/L as

determined by the flask

method)

[5]

Solubility in Organic Solvents
Soluble in alcohol and most

organic solvents
[3]

logP (Octanol-Water Partition

Coefficient)
2.498 at 25 °C [3]

Experimental Protocols for Physicochemical
Characterization
To ensure the generation of reliable and reproducible data, standardized methodologies are

imperative. The following section details the experimental protocols for determining key

physicochemical parameters, grounded in the OECD Guidelines for the Testing of Chemicals.

Determination of Boiling Point (OECD Guideline 103)
The boiling point is a critical parameter for assessing the volatility and potential for atmospheric

dispersion of a substance. The ebulliometer method, as described in OECD Guideline 103, is a

robust technique for this determination.[4][6]

Experimental Workflow: Boiling Point Determination (Ebulliometer Method)
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Preparation

Measurement

Place α-Amylcinnamaldehyde in the ebulliometer.

Add boiling chips to ensure smooth boiling.

Heat the ebulliometer gently.

Record the temperature at which the liquid and vapor are in equilibrium.

Correct the observed boiling point to standard pressure (101.3 kPa).

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.

Step-by-Step Methodology:

Apparatus Setup: An ebulliometer equipped with a condenser and a calibrated thermometer

is used.

Sample Preparation: A sample of α-Amylcinnamaldehyde is introduced into the

ebulliometer, along with boiling chips to prevent bumping.

Heating and Equilibration: The sample is heated, and the temperature is monitored. The

boiling point is the temperature at which a steady reflux is observed, indicating that the liquid
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and vapor phases are in equilibrium.

Data Recording and Correction: The temperature is recorded, along with the ambient

atmospheric pressure. The observed boiling point is then corrected to standard atmospheric

pressure using the Sidney-Young equation.

Causality: The choice of the ebulliometer method is predicated on its accuracy for pure

substances. The gradual heating and observation of a stable reflux ensure that the true

equilibrium boiling point is measured, minimizing superheating effects.

Determination of Water Solubility (OECD Guideline 105 -
Flask Method)
Given that the solubility of α-Amylcinnamaldehyde is greater than 10⁻² g/L, the flask method

is the appropriate technique as outlined in OECD Guideline 105.[5][7][8]

Step-by-Step Methodology:

Sample Preparation: An excess amount of α-Amylcinnamaldehyde is added to a known

volume of distilled water in a flask.

Equilibration: The flask is sealed and agitated at a constant temperature (e.g., 25 °C) for a

sufficient period to reach equilibrium (typically 24-48 hours).

Phase Separation: The mixture is allowed to stand to permit the separation of the aqueous

phase from the excess undissolved α-Amylcinnamaldehyde. Centrifugation may be

employed to facilitate this separation.

Analysis: A sample of the clear aqueous phase is carefully removed and the concentration of

α-Amylcinnamaldehyde is determined using a suitable analytical technique, such as Gas

Chromatography (GC) with Flame Ionization Detection (FID).

Trustworthiness: This protocol is self-validating as the continued agitation until a consistent

concentration is measured in the aqueous phase confirms that equilibrium has been reached.

The use of a specific analytical method like GC-FID provides a quantifiable and reproducible

endpoint.
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Determination of the n-Octanol/Water Partition
Coefficient (logP) (OECD Guideline 117 - HPLC Method)
The octanol-water partition coefficient (logP) is a key indicator of a substance's lipophilicity and

its potential for bioaccumulation. The High-Performance Liquid Chromatography (HPLC)

method, as detailed in OECD Guideline 117, is a rapid and reliable approach for its

determination.[9][10]

Experimental Workflow: logP Determination (HPLC Method)

Prepare a series of reference compounds with known logP values.

Analyze the reference compounds and α-Amylcinnamaldehyde by reverse-phase HPLC.

Determine the retention time for each compound.

Plot a calibration curve of logP versus the logarithm of the retention factor (log k).

Interpolate the logP of α-Amylcinnamaldehyde from its log k value on the calibration curve.

Click to download full resolution via product page

Caption: Workflow for logP Determination by HPLC.

Step-by-Step Methodology:

Calibration: A series of reference compounds with well-established logP values are selected.

These standards are injected into a reverse-phase HPLC system.
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Chromatographic Analysis: The retention times of the reference compounds and the test

substance (α-Amylcinnamaldehyde) are measured under isocratic elution conditions.

Calculation of Retention Factor (k): The retention factor for each compound is calculated

using the formula: k = (tR - t0) / t0, where tR is the retention time of the compound and t0 is

the dead time.

Calibration Curve: A linear regression of the logP of the reference compounds against their

corresponding log k values is performed to generate a calibration curve.

logP Determination: The log k of α-Amylcinnamaldehyde is calculated from its retention

time, and its logP value is determined by interpolation from the calibration curve.

Expertise & Experience: The selection of appropriate reference compounds that bracket the

expected logP of the analyte is crucial for the accuracy of this method. The reverse-phase

HPLC setup mimics the partitioning behavior between a nonpolar stationary phase and a polar

mobile phase, providing a strong correlation with the octanol-water partitioning process.

Spectroscopic and Chromatographic
Characterization
Spectroscopic and chromatographic techniques are indispensable for the structural elucidation

and purity assessment of α-Amylcinnamaldehyde.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is the cornerstone for the separation, identification, and quantification of volatile and

semi-volatile compounds like α-Amylcinnamaldehyde, particularly in complex matrices such

as cosmetic products.[3][11][12]

Typical GC-MS Parameters:

Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm x 0.25 µm), is

commonly used.

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.
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Oven Temperature Program:

Initial temperature: 70 °C, hold for 2 minutes.

Ramp: 10 °C/min to 280 °C.

Final hold: 5 minutes at 280 °C.

Injection: Splitless injection at 250 °C.

MS Detector: Electron Ionization (EI) at 70 eV, with a mass scan range of 40-450 amu.

Expected Mass Spectrum Fragmentation:

The mass spectrum of α-Amylcinnamaldehyde is characterized by a molecular ion peak (M+)

at m/z 202. Key fragment ions arise from the cleavage of the alkyl chain and the phenyl group.

Common fragments include ions at m/z 131, 117, and 91.[2][13]

Infrared (IR) Spectroscopy
IR spectroscopy is a powerful tool for identifying the functional groups present in a molecule.

The IR spectrum of α-Amylcinnamaldehyde will exhibit characteristic absorption bands.[2][14]

Table 3: Key IR Absorption Bands for α-Amylcinnamaldehyde

Wavenumber (cm⁻¹) Vibration Functional Group

~3060-3030 C-H stretch Aromatic

~2955, 2870 C-H stretch Aliphatic (amyl group)

~2820, 2720 C-H stretch Aldehyde

~1680 C=O stretch Conjugated Aldehyde

~1625 C=C stretch Alkene

~1600, 1495, 1450 C=C stretch Aromatic Ring
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Causality: The conjugation of the carbonyl group with the carbon-carbon double bond and the

phenyl ring lowers the C=O stretching frequency compared to a saturated aldehyde. The two

distinct C-H stretching bands for the aldehyde proton are a hallmark of this functional group.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR spectroscopy provides detailed information about the chemical environment of the

hydrogen atoms in the molecule, confirming its structure.[2][15]

Expected ¹H NMR Chemical Shifts (in CDCl₃):

Aldehyde Proton (CHO): A singlet around δ 9.7 ppm.

Aromatic Protons (C₆H₅): A multiplet in the region of δ 7.3-7.6 ppm.

Vinylic Proton (=CH-): A singlet around δ 7.2 ppm.

Amyl Chain Protons (-CH₂- and -CH₃): A series of multiplets between δ 0.9 and 2.5 ppm.

Ultraviolet-Visible (UV-Vis) Spectroscopy (OECD
Guideline 101)
UV-Vis spectroscopy provides information about the electronic transitions within a molecule

and can be used to determine its potential for photodegradation.[16][17][18][19] The analysis,

following OECD Guideline 101, involves dissolving the compound in a transparent solvent

(e.g., ethanol or cyclohexane) and measuring its absorbance across the UV-Vis range (typically

200-800 nm). α-Amylcinnamaldehyde, with its extended conjugated system, is expected to

show strong absorbance in the UV region.

Conclusion
This technical guide has provided a comprehensive overview of the fundamental

physicochemical properties of α-Amylcinnamaldehyde, underpinned by established

experimental methodologies. By detailing not only the "what" but also the "why" behind the

analytical techniques, we aim to equip researchers and scientists with the necessary

knowledge to confidently work with and characterize this important fragrance ingredient. The

integration of standardized protocols, such as the OECD guidelines, ensures the generation of
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high-quality, reproducible data, which is the bedrock of scientific integrity and advancement in

the fields of chemistry, toxicology, and drug development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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